Cas no 1960-52-7 (2-methyl-4-nitro-1-(trifluoromethyl)benzene)

2-methyl-4-nitro-1-(trifluoromethyl)benzene Properties

Names and Identifiers

• Benzene, 2-methyl-4-nitro-1-(trifluoromethyl)-
• 2-methyl-4-nitro-1-(trifluoromethyl)benzene
• 2-METHYL-4-NITROBENZOTRIFLUORIDE
• 2-methyl-4-nitro-1-trifluoromethyl-benzene
• 2-Methyl-4-nitro-1-trifluoromethylbenzene
• AKOS005255712
• 3-amino-4-(trifluoromethylthio)toluene;2-methyl-4-nitrobenzotrifluoride;
• 1960-52-7
• BBL101914
• 2-Methyl-4-nitrobenzotrifluoride
• SCHEMBL696354
• DTXSID00443054
• 3-Methyl-4-(trifluoromethyl)nitrobenzene
• CS-0144967
• BAA96052
• EN300-188536
• 3-Methyl-4-trifluoromethylnitrobenzene
• STL555711
• MFCD11226539
• AS-33185
• +Expand

• MDL： MFCD11226539
• InChIKey： NWCDDUFGSQYJRM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F3NO2/c1-5-4-6(12(13)14)2-3-7(5)8(9,10)11/h2-4H,1H3
• SMILES： CC1=CC(=CC=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.03506292g/mol
• Heavy Atom Count: 14
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 3.44520
• PSA: 45.82000
• Boiling Point: 237.4±40.0 ºC (760 Torr),
• Flash Point: 97.4±27.3 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),

2-methyl-4-nitro-1-(trifluoromethyl)benzene Security Information

2-methyl-4-nitro-1-(trifluoromethyl)benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%